
Personal protective equipment for handling
Methyl 3-oxohexanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 3-oxohexanoate

Cat. No.: B1330201 Get Quote

Essential Safety and Handling Guide for Methyl
3-oxohexanoate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Methyl 3-oxohexanoate in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe and

compliant use of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 3-oxohexanoate is classified with the following hazards:

Harmful if swallowed[1]

Causes skin irritation[1][2][3]

Causes serious eye irritation[1][2][3]

May cause respiratory irritation[1][2][3]

Combustible liquid[4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1330201?utm_src=pdf-interest
https://www.benchchem.com/product/b1330201?utm_src=pdf-body
https://www.benchchem.com/product/b1330201?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W005176/Methyl-3-oxohexanoate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W005176/Methyl-3-oxohexanoate-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00301W.pdf
https://aksci.com/sds/7745CA_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-W005176/Methyl-3-oxohexanoate-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00301W.pdf
https://aksci.com/sds/7745CA_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-W005176/Methyl-3-oxohexanoate-SDS-MedChemExpress.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00301W.pdf
https://aksci.com/sds/7745CA_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-oxohexanoate
https://www.tcichemicals.com/OP/en/p/K0037
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to proper PPE protocols is mandatory to mitigate these risks. The following table

summarizes the required PPE for handling Methyl 3-oxohexanoate.

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Wear safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

To prevent eye contact which

can cause serious irritation.[1]

[2][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or chemical-protective suit

are required.

To prevent skin contact which

can cause irritation.[1][2]

Contaminated clothing should

be removed and washed

before reuse.[7]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood. If ventilation is

inadequate, an approved

respirator must be worn.

To prevent inhalation of vapors

which may cause respiratory

tract irritation.[1][2][6]

Quantitative Data Summary
The following table provides key quantitative data for Methyl 3-oxohexanoate for easy

reference.
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Property Value Source

Molecular Formula C₇H₁₂O₃ [4][8]

Molecular Weight 144.17 g/mol [4][8]

CAS Number 30414-54-1 [1][8]

Appearance
Colorless to almost colorless

clear liquid
[8]

Boiling Point 84 - 86 °C / 14 mmHg [8]

Melting Point -44 to -42 °C [8]

Density 1.020 g/cm³ [8]

GHS Hazard Statements
H302, H315, H319, H335,

H227
[1][4]

Operational Plan: Standard Weighing and
Dispensing Procedure
This protocol outlines the step-by-step procedure for safely weighing and dispensing Methyl 3-
oxohexanoate.

1. Preparation:

Ensure the chemical fume hood is operational and the work area is clean and free of clutter.
Gather all necessary materials: Methyl 3-oxohexanoate container, secondary container,
weighing balance, and appropriate weighing vessel.
Don all required PPE as specified in the table above.

2. Weighing and Dispensing:

Place the weighing balance inside the chemical fume hood.
Tare the balance with the weighing vessel.
Carefully open the Methyl 3-oxohexanoate container inside the fume hood.
Slowly pour the required amount of the liquid into the weighing vessel. Avoid splashing.
Securely close the primary container of Methyl 3-oxohexanoate.
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3. Post-Dispensing:

Carefully transfer the weighed chemical to its intended reaction vessel or container within the
fume hood.
Clean any minor spills within the fume hood immediately using an appropriate absorbent
material.
Wipe down the exterior of the primary container before returning it to storage.

4. Waste Disposal:

Dispose of any contaminated weighing paper, pipette tips, or absorbent materials in a
designated hazardous waste container.

Emergency and Disposal Plan
Spill Response Workflow

The following diagram illustrates the procedural workflow for responding to a chemical spill of

Methyl 3-oxohexanoate.
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Methyl 3-oxohexanoate Spill Response

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk

Small Spill?

Don Appropriate PPE

Yes Large Spill or Inadequate Ventilation?

No

Contain Spill with Absorbent Material
(e.g., vermiculite, sand)

Collect Absorbed Material into
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

No

Evacuate Laboratory & Call Emergency Services

Yes

Click to download full resolution via product page

Caption: Workflow for handling a Methyl 3-oxohexanoate spill.
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Disposal Plan:

Unused Product: Unused Methyl 3-oxohexanoate should be disposed of as hazardous

waste.[5] Offer surplus and non-recyclable solutions to a licensed disposal company.

Contaminated Materials: All materials contaminated with Methyl 3-oxohexanoate, including

empty containers, absorbent materials, and disposable PPE, must be placed in a sealed,

labeled hazardous waste container for disposal by a licensed waste disposal company.

Environmental Precautions: Do not allow the product to enter drains or waterways.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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